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Abstract
Hentetracontane (C₃₁H₆₄), a long-chain n-alkane, is a waxy solid at room temperature with

significant presence in various natural sources, including plant cuticular waxes and beeswax.[1]

[2][3][4] Its chemical inertness and defined physical properties make it a subject of interest in

materials science and as a biomarker. Furthermore, recent studies have highlighted its

potential pharmacological activities, including anti-inflammatory and antitumor effects.[5][6][7]

[8] This technical guide provides a comprehensive overview of the chemical and physical

properties of hentetracontane, detailed experimental protocols for their determination, and a

visualization of its role in inflammatory pathways. This document is intended to serve as a

valuable resource for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties
Hentetracontane is a saturated hydrocarbon with the chemical formula C₃₁H₆₄.[1][9] As a long-

chain alkane, its physical properties are largely dictated by the van der Waals forces between

its molecules.

Tabulated Physical and Chemical Data
The following tables summarize the key quantitative chemical and physical properties of

hentetracontane for easy reference and comparison.
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Table 1: General and Chemical Properties of Hentetracontane

Property Value Source(s)

Molecular Formula C₃₁H₆₄ [1][6][9]

Molecular Weight 436.84 g/mol [1][9][10]

IUPAC Name Hentetracontane [1][6]

CAS Number 630-04-6 [6][9]

Synonyms
n-Hentetracontane,

Untriacontane
[1][2][9]

Appearance White solid, waxy crystals [2][3][4]

Table 2: Physical Properties of Hentetracontane

Property Value Conditions Source(s)

Melting Point 67-69 °C 760.00 mm Hg [2][3][4][11]

Boiling Point 457-458 °C 760.00 mm Hg [2][3]

Density 0.781 g/cm³ 68 °C [1][3][4]

Solubility in Water
2.667e-011 mg/L

(estimated)
25 °C [2]

Solubility in Solvents

Soluble in benzene,

petroleum ether;

Slightly soluble in

ethanol, chloroform.

[1]

Vapor Pressure
1.40 x 10⁻¹¹ mm Hg

(extrapolated)
25 °C [1]

Refractive Index 1.4278 90 °C [1]

logP (o/w) 16.501 (estimated) [2]
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Experimental Protocols
This section provides detailed methodologies for the determination of key physical and

chemical properties of hentetracontane.

Determination of Melting Point (Capillary Method)
The melting point of hentetracontane can be accurately determined using a melting point

apparatus.[12][13][14][15]

Materials:

Hentetracontane sample

Capillary tubes (one end sealed)

Melting point apparatus (e.g., DigiMelt)

Mortar and pestle (if sample is not a fine powder)

Long glass tube for packing

Procedure:

Sample Preparation: If the hentetracontane sample consists of large crystals, gently

pulverize it into a fine powder using a clean, dry mortar and pestle.

Loading the Capillary Tube: Press the open end of a capillary tube into the powdered

sample. A small amount of solid will be forced into the tube.

Packing the Sample: Invert the capillary tube and tap the sealed end gently on a hard

surface to cause the solid to fall to the bottom. To ensure dense packing, drop the capillary

tube, sealed end down, through a long glass tube onto the benchtop several times. The

packed sample height should be 2-3 mm.[15]

Melting Point Determination:

Place the loaded capillary tube into the heating block of the melting point apparatus.
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If the approximate melting point is known, set the apparatus to heat rapidly to about 15-

20°C below the expected melting point.

Then, adjust the heating rate to a slow ramp of 1-2°C per minute to ensure thermal

equilibrium.

Observe the sample through the magnifying lens.

Record the temperature at which the first droplet of liquid appears (the beginning of the

melting range).

Record the temperature at which the last solid crystal melts into a clear liquid (the end of

the melting range).

Purity Assessment: A sharp melting range (0.5-1.0°C) is indicative of a pure compound. A

broad melting range suggests the presence of impurities.[13]

Determination of Boiling Point (Distillation Method)
Due to its high boiling point, the boiling point of hentetracontane is typically determined under

reduced pressure to prevent decomposition.[16][17][18][19] The following is a general

procedure for simple distillation.

Materials:

Hentetracontane sample (at least 5 mL)

Distillation apparatus (distilling flask, condenser, receiving flask, thermometer)

Heating mantle

Boiling chips or magnetic stir bar

Vacuum source (if performing vacuum distillation)

Procedure:
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Apparatus Setup: Assemble a simple distillation apparatus. Place the hentetracontane
sample and a few boiling chips or a stir bar into the distilling flask.

Thermometer Placement: Position the thermometer so that the top of the bulb is level with

the bottom of the side arm of the distilling flask. This ensures an accurate reading of the

vapor temperature as it enters the condenser.

Heating: Gently heat the distilling flask using a heating mantle.

Observation: As the liquid boils, the vapor will rise and condense in the condenser, and the

distillate will collect in the receiving flask.

Boiling Point Reading: The boiling point is the temperature at which the vapor pressure of the

liquid equals the surrounding pressure. This is observed as a stable temperature on the

thermometer during a steady distillation. Record this temperature.

Pressure Correction: If the distillation is performed at a pressure other than atmospheric

pressure (760 mmHg), the observed boiling point will need to be corrected.

Determination of Density (Displacement Method)
The density of solid hentetracontane can be determined by measuring its mass and the

volume it displaces in a liquid in which it is insoluble.[3][4][11][20][21]

Materials:

Hentetracontane sample

Analytical balance

Graduated cylinder

A liquid in which hentetracontane is insoluble (e.g., water with a surfactant, or another non-

solvent)

Procedure:
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Mass Measurement: Accurately weigh a sample of hentetracontane using an analytical

balance. Record the mass.

Initial Volume Measurement: Partially fill a graduated cylinder with the chosen liquid and

record the initial volume (V₁).

Displacement: Carefully slide the weighed hentetracontane sample into the graduated

cylinder, ensuring it is fully submerged and that no liquid splashes out.

Final Volume Measurement: Record the new volume of the liquid in the graduated cylinder

(V₂).

Volume of Sample Calculation: The volume of the hentetracontane sample is the difference

between the final and initial volumes: V_sample = V₂ - V₁.

Density Calculation: Calculate the density using the formula: Density = Mass / V_sample.

Determination of Solubility
A qualitative assessment of hentetracontane's solubility in various solvents can be performed

through simple dissolution tests.[22][23][24][25][26]

Materials:

Hentetracontane sample

Test tubes

A selection of solvents (e.g., water, ethanol, chloroform, benzene, petroleum ether)

Vortex mixer or stirring rod

Procedure:

Sample Preparation: Place a small, accurately weighed amount of hentetracontane (e.g.,

10 mg) into separate test tubes for each solvent to be tested.
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Solvent Addition: Add a small volume of a solvent (e.g., 1 mL) to a test tube containing the

sample.

Mixing: Vigorously shake or vortex the test tube for a set period (e.g., 1-2 minutes).

Observation: Observe the mixture.

Soluble: The solid completely dissolves, forming a clear, homogeneous solution.

Slightly Soluble: A portion of the solid dissolves, but some remains undissolved.

Insoluble: The solid does not appear to dissolve.

Repeat: Repeat the process for each of the selected solvents. For quantitative solubility, a

saturated solution would be prepared and the concentration of the dissolved

hentetracontane determined after filtration.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)
GC-MS is a powerful technique for the identification and quantification of hentetracontane,

particularly in complex mixtures like plant wax extracts.[2][27][28][29][30]

Materials:

Hentetracontane sample or extract

A suitable solvent (e.g., hexane or heptane)

Gas chromatograph coupled to a mass spectrometer (GC-MS)

A non-polar capillary column (e.g., 100% dimethylpolysiloxane)

Procedure:

Sample Preparation: Dissolve a known amount of the sample containing hentetracontane in

a suitable solvent to a final concentration appropriate for the instrument's linear range (e.g.,

1-100 µg/mL).
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Instrument Setup:

Injector: Set the injector temperature to a high value (e.g., 280-320°C) to ensure complete

vaporization of the high-boiling point alkane.

Oven Program: Use a temperature program that starts at a low temperature and ramps up

to a high temperature to separate the components of the mixture. A typical program might

be: hold at 40°C for 3 minutes, then ramp at 6°C/min to 320°C and hold for 10 minutes.

Carrier Gas: Use an inert carrier gas such as helium or hydrogen at a constant flow rate

(e.g., 1-2 mL/min).

Mass Spectrometer: Set the MS source temperature (e.g., 230°C) and quadrupole

temperature (e.g., 150°C). Set the scan range to cover the expected mass-to-charge

ratios of hentetracontane fragments (e.g., m/z 50-550).

Analysis: Inject the prepared sample into the GC-MS.

Data Interpretation:

Retention Time: Hentetracontane will elute from the column at a specific retention time

under the given conditions. This can be compared to a standard for identification.

Mass Spectrum: The mass spectrometer will generate a fragmentation pattern for the

eluting compound. For n-alkanes, characteristic fragment ions are observed at m/z 57, 71,

and 85, corresponding to C₄H₉⁺, C₅H₁₁⁺, and C₆H₁₃⁺ ions, respectively. The molecular ion

(M⁺) may also be observed.

Biological Activity and Signaling Pathway
Hentetracontane has been shown to possess anti-inflammatory properties by suppressing the

activation of caspase-1.[6][7][8][31] Caspase-1 is a key enzyme in the inflammatory response,

responsible for the maturation of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and

interleukin-18 (IL-18). The activation of caspase-1 occurs within a multi-protein complex called

the inflammasome.
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Hentetracontane's Role in the Caspase-1 Activation
Pathway
The following diagram illustrates a simplified model of the NLRP3 inflammasome activation

pathway and the putative inhibitory role of hentetracontane.

Simplified NLRP3 Inflammasome Activation Pathway and Inhibition by Hentetracontane
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Caption: Simplified diagram of the NLRP3 inflammasome pathway and the inhibitory effect of

hentetracontane.

Conclusion
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Hentetracontane is a long-chain alkane with well-defined chemical and physical properties. Its

presence in natural sources and its recently discovered biological activities, particularly its anti-

inflammatory effects, make it a molecule of significant interest for further research and potential

therapeutic applications. The experimental protocols detailed in this guide provide a foundation

for the accurate characterization of hentetracontane, which is crucial for its potential

development in various scientific and industrial fields. The visualization of its interaction with

the caspase-1 pathway offers a starting point for more in-depth mechanistic studies. This

technical guide serves as a comprehensive resource for professionals working with this

intriguing long-chain hydrocarbon.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1581311?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581311?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

